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Compound of Interest

Compound Name:
5-Bromothiophene-2-carboxylic

acid

Cat. No.: B029826 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This document provides essential safety and logistical information for the proper

disposal of 5-Bromothiophene-2-carboxylic acid (CAS No. 7311-63-9).

Hazard Identification and Safety Summary
5-Bromothiophene-2-carboxylic acid is a halogenated heterocyclic compound that requires

careful handling due to its hazardous properties. It is classified as a skin irritant, a serious eye

irritant, and may cause respiratory irritation.[1][2] Adherence to safety protocols is crucial to

minimize exposure and ensure a safe laboratory environment.
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Hazard Category GHS Classification Hazard Statement Pictogram

Skin Irritation Category 2
H315: Causes skin

irritation
GHS07

Eye Irritation Category 2
H319: Causes serious

eye irritation
GHS07

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory system)

H335: May cause

respiratory irritation
GHS07

Incompatible Materials: Strong oxidizing agents and strong acids.[1]

Hazardous Decomposition Products: Under fire conditions, thermal decomposition can lead to

the release of irritating gases and vapors, including carbon monoxide (CO), carbon dioxide

(CO2), sulfur oxides, and hydrogen halides.[1]

Personal Protective Equipment (PPE)
When handling 5-Bromothiophene-2-carboxylic acid, appropriate personal protective

equipment must be worn to prevent skin and eye contact, as well as inhalation of dust.

Protection Type Recommended Equipment

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat.

Respiratory Protection

A NIOSH/MSHA approved respirator is

recommended if dust is generated and exposure

limits are exceeded.
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The primary and recommended method for the disposal of 5-Bromothiophene-2-carboxylic
acid is to send it to an approved waste disposal facility.[1][3] Do not attempt to dispose of this

chemical down the drain or in regular waste streams.

Protocol for Collection of Solid 5-Bromothiophene-2-carboxylic Acid Waste:

Designate a Waste Container:

Use a clearly labeled, sealable, and chemically compatible container for the collection of

solid 5-Bromothiophene-2-carboxylic acid waste.

The container should be in good condition and have a secure lid to prevent spills and the

release of dust.

Label the Waste Container:

Before adding any waste, affix a "Hazardous Waste" label to the container.

The label must include:

The full chemical name: "5-Bromothiophene-2-carboxylic acid"

The CAS Number: "7311-63-9"

The associated hazards (e.g., "Irritant," "Skin Irritant," "Eye Irritant").

The date the first waste was added.

Waste Accumulation:

Carefully transfer the solid waste into the designated container, minimizing the generation

of dust.

Keep the waste container securely closed when not in use.

Store the waste container in a designated satellite accumulation area that is well-

ventilated and away from incompatible materials.
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Disposal Request:

Once the container is full, or if it has been in accumulation for a period defined by your

institution's policies, arrange for its collection by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Protocol for Disposal of Contaminated Materials:

Segregation:

Any materials, such as gloves, weigh boats, or paper towels, that are contaminated with 5-
Bromothiophene-2-carboxylic acid should be considered hazardous waste.

Collection:

Place these contaminated materials in a separate, clearly labeled, and sealed plastic bag

or container.

Labeling:

Label the container as "Solid Waste Contaminated with 5-Bromothiophene-2-carboxylic
acid" and include the relevant hazard warnings.

Disposal:

Dispose of this container along with the solid chemical waste through your institution's

hazardous waste management program.

Emergency Procedures
Spill Response:

Evacuate: If a significant amount of dust is generated, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.
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Contain: Use an inert absorbent material to clean up the spill. Avoid generating dust.

Collect: Carefully sweep or vacuum the spilled material and place it in a sealed and labeled

container for disposal as hazardous waste.

Decontaminate: Clean the spill area thoroughly with soap and water.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[1]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[1]

Ingestion: Do NOT induce vomiting. Get medical attention.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.fishersci.ca/store/msds?partNumber=AC243640010&productDescription=5-bromothiophene-2-carboxylic-acid-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC243640010&productDescription=5-bromothiophene-2-carboxylic-acid-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC243640010&productDescription=5-bromothiophene-2-carboxylic-acid-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC243640010&productDescription=5-bromothiophene-2-carboxylic-acid-97-thermo-scientific&language=en&countryCode=CA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling
Waste Collection

Disposal

Emergency Procedures

Start:
Handling 5-Bromothiophene-

2-carboxylic acid

Wear Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Step 1
Work in a

Well-Ventilated Area
(e.g., Fume Hood)

Step 2

Collect Solid Waste in a
Designated, Labeled Container

Collect Contaminated Materials
(gloves, etc.) Separately

Store Waste Container
in a Designated

Satellite Accumulation Area

Request Pickup by
Environmental Health & Safety (EHS)

or Licensed Contractor

When Full
End:

Proper Disposal

Spill Occurs

Evacuate & Ventilate

Contain & Collect Spill

Exposure Occurs
(Skin/Eye Contact, etc.)

Flush Affected Area

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 5-Bromothiophene-2-carboxylic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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